Cas no 2098068-54-1 (5,5,5-Trifluoro-3,3-dimethylpent-1-yne)

• Product Name: 5,5,5-Trifluoro-3,3-dimethylpent-1-yne
• CAS No: 2098068-54-1
• MF: C₇H₉F₃
• MW: 150.141572713852
• MDL: MFCD30482900
• CID: 5461252
• PubChem ID: 122240275
• Update Time: 2025-11-01

5,5,5-Trifluoro-3,3-dimethylpent-1-yne Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-3,3-dimethylpent-1-yne
• 1-Pentyne, 5,5,5-trifluoro-3,3-dimethyl-
• 5,5,5-Trifluoro-3,3-dimethylpent-1-yne

• MDL： MFCD30482900
• Inchi： 1S/C7H9F3/c1-4-6(2,3)5-7(8,9)10/h1H,5H2,2-3H3
• InChI Key： QIGPGXXIBQYCNL-UHFFFAOYSA-N
• SMILES： FC(CC(C#C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 5,5,5-Trifluoro-3,3-dimethylpent-1-yne

Comprehensive Overview of 5,5,5-Trifluoro-3,3-dimethylpent-1-yne (CAS No. 2098068-54-1)

5,5,5-Trifluoro-3,3-dimethylpent-1-yne (CAS No. 2098068-54-1) is a fluorinated alkyne compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. The compound's molecular structure, characterized by a trifluoromethyl group and a terminal alkyne moiety, makes it a versatile building block in organic synthesis. Researchers and industry professionals are increasingly exploring its use in click chemistry, cross-coupling reactions, and as a precursor for fluorinated polymers.

The growing interest in fluorinated compounds like 5,5,5-Trifluoro-3,3-dimethylpent-1-yne is driven by their ability to enhance the metabolic stability, bioavailability, and lipophilicity of molecules. This aligns with current trends in drug discovery, where fluorine incorporation is a key strategy for improving drug candidates. Searches for terms such as "fluorinated alkynes in drug development" and "CAS 2098068-54-1 applications" have surged, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, 5,5,5-Trifluoro-3,3-dimethylpent-1-yne offers distinct advantages. Its terminal alkyne group enables efficient participation in Huisgen cycloaddition (azide-alkyne click chemistry), a reaction widely used in bioconjugation and material science. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can modulate reactivity in palladium-catalyzed C-C coupling reactions. These features make it a valuable tool for chemists working on high-value intermediates and functional materials.

Environmental and regulatory considerations are also shaping the discourse around 5,5,5-Trifluoro-3,3-dimethylpent-1-yne. With increasing scrutiny on sustainable chemistry, researchers are investigating greener synthesis routes and the compound's biodegradability. Queries like "eco-friendly fluorinated compounds" and "CAS 2098068-54-1 safety data" highlight these concerns. The compound's stability under ambient conditions and compatibility with flow chemistry setups further bolster its appeal for industrial applications.

In the realm of advanced materials, 5,5,5-Trifluoro-3,3-dimethylpent-1-yne is being explored for its potential in creating fluorinated surfaces with unique wettability and anti-fouling properties. Such materials are critical for applications ranging from medical devices to water-repellent coatings. The compound's ability to serve as a monomer or cross-linker in polymer chemistry is another area of active investigation, particularly for high-performance elastomers and specialty adhesives.

Looking ahead, the demand for 5,5,5-Trifluoro-3,3-dimethylpent-1-yne is expected to rise, driven by innovations in precision medicine and smart materials. Its compatibility with emerging technologies like AI-driven molecular design and automated synthesis platforms positions it as a compound of future significance. As research continues to uncover new applications, CAS 2098068-54-1 will likely remain a focal point in both academic and industrial chemistry communities.